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Compound of Interest

Compound Name: 4-Phenylphenol

Cat. No.: B051918 Get Quote

Essential safety and logistical information for the proper disposal of 4-phenylphenol, ensuring

operational safety and regulatory compliance.

4-Phenylphenol (CAS No. 92-69-3), also known as 4-hydroxybiphenyl, is a solid compound

utilized in various research and manufacturing applications, including as an intermediate in the

synthesis of dyes, resins, and fungicides.[1][2] Due to its hazardous characteristics, particularly

its toxicity to aquatic life, it is imperative that researchers, scientists, and drug development

professionals adhere to strict disposal protocols.[3][4][5][6][7][8] This guide provides a step-by-

step procedure for the safe and compliant disposal of 4-phenylphenol.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant personnel are equipped with

the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to,

chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[4] Work should be

conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of dust

particles.[7] An eyewash station and safety shower should be readily accessible.[7]

Step-by-Step Disposal Procedure
The proper disposal of 4-phenylphenol is critical to prevent environmental contamination and

ensure workplace safety. The following steps outline the recommended procedure:
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Waste Identification and Classification: 4-Phenylphenol waste is classified as hazardous.[4]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must consult local, regional, and national regulations for

complete and accurate classification.[3]

Containment:

Carefully sweep up solid 4-phenylphenol, avoiding the generation of dust.[3][7]

Place the collected material into a suitable, clearly labeled, and tightly sealed container for

disposal.[3][7]

Do not mix 4-phenylphenol waste with other waste streams unless explicitly permitted by

your institution's waste management guidelines.[6]

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents, strong bases, and strong acids.[1]

[3][7]

The storage area should be designated for hazardous chemical waste.

Disposal:

4-Phenylphenol must not be disposed of with household garbage or flushed down the

drain into the sewage system.[4][5] Its release into the environment must be avoided due

to its toxicity to aquatic organisms.[4][5][6][7][8]

Arrange for the collection of the hazardous waste by a licensed and approved waste

disposal company.[6][8] Ensure that the disposal is carried out in accordance with all

applicable local, regional, and national regulations.[5][6]

Quantitative Data Summary
The following table summarizes key quantitative data related to the hazards and properties of

4-phenylphenol:
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Property Value Reference

CAS Number 92-69-3 [2][3][5][9]

Molecular Formula C₁₂H₁₀O [4][8]

Molecular Weight 170.21 g/mol [4][5][8]

Physical State
Solid (white to light yellow

flakes/powder)
[2][7]

Melting Point 164 - 166 °C [2][6][8]

Boiling Point 321 °C [6][8]

log Pow (Octanol/Water

Partition Coefficient)
3.2 - 3.6 [3][4][6]

Water Solubility 0.7 g/L at 20 °C [5]

Experimental Protocols
While this document focuses on disposal, the referenced Safety Data Sheets (SDS) cite

various toxicological and ecotoxicological studies. For detailed experimental protocols of these

studies, researchers should refer to the original publications or the testing guidelines cited

within the SDS, such as those from the Organisation for Economic Co-operation and

Development (OECD).

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-phenylphenol.
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Caption: Workflow for the proper disposal of 4-Phenylphenol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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